2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C18H19FN2O/c1-13-6-7-16(19)10-17(13)20-18(22)12-21-9-8-14-4-2-3-5-15(14)11-21/h2-7,10H,8-9,11-12H2,1H3,(H,20,22)
• InChI Key: PDGGFUBGVQCNGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2CCC3=CC=CC=C3C2
• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol

Description

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide is a compound that has been extensively studied for its potential therapeutic applications. This compound is also known as L-741,626 and has been shown to have a high affinity for the dopamine D4 receptor.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide involves its interaction with the dopamine D4 receptor. This receptor is a G-protein coupled receptor that is primarily located in the prefrontal cortex and the limbic system of the brain. Activation of the dopamine D4 receptor has been shown to modulate the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
Studies have suggested that 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide may have several biochemical and physiological effects. The compound has been shown to increase the release of dopamine, serotonin, and norepinephrine in the prefrontal cortex and the limbic system of the brain. This increase in neurotransmitter release may lead to improvements in mood, motivation, and reward processing.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide in lab experiments is its high affinity for the dopamine D4 receptor. This allows for the selective targeting of this receptor in studies investigating the role of the dopamine D4 receptor in various physiological and pathological conditions. One limitation of using this compound in lab experiments is its potential toxicity. Studies have suggested that this compound may have cytotoxic effects on certain cell types, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide. One potential direction is the investigation of the compound's potential therapeutic applications in the treatment of conditions such as schizophrenia, ADHD, and addiction. Another potential direction is the development of more selective and potent compounds that target the dopamine D4 receptor. Additionally, studies investigating the potential toxicity and safety of this compound in various experimental settings may also be warranted.

Scientific Research Applications

2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(5-fluoro-2-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications. The compound has been shown to have a high affinity for the dopamine D4 receptor, which is involved in the regulation of mood, motivation, and reward. Studies have also suggested that this compound may have potential therapeutic applications in the treatment of conditions such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and addiction.